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For Researchers, Scientists, and Drug Development Professionals

Introduction

The Origin Recognition Complex (ORC) is a fundamental component of the DNA replication
machinery in eukaryotes. Orc6, the smallest subunit of this complex, plays a critical role in the
regulation of DNA replication and cell cycle progression. The phosphorylation of Orc6 is a key
post-translational modification that modulates its function, influencing replication licensing and
responding to DNA damage.

Several kinases are known to phosphorylate Orc6 at specific residues, leading to distinct
cellular outcomes. Cyclin-dependent kinase 1 (Cdk1) phosphorylates Orc6 at threonine 195
(T195) during mitosis, which is thought to prevent premature replication origin licensing. In
response to DNA damage, particularly oxidative stress during the S-phase, Ataxia
Telangiectasia and Rad3-related (ATR) kinase phosphorylates Orc6 at threonine 229 (T229), a
crucial step for activating the DNA damage response and maintaining genome stability.

GW297361 is an oxindole-based small molecule identified as a Cyclin-Dependent Kinase
(CDK) inhibitor. In vitro studies have shown that GW297361 inhibits yeast Cdk1 with an IC50 of
20 nM. Given that human Cdkl is a key kinase responsible for Orc6 phosphorylation,
GW297361 presents a valuable tool for investigating the role of Cdk1l-mediated Orc6
phosphorylation in cell cycle control and DNA replication.
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These application notes provide a comprehensive overview and detailed protocols for an in
vitro and cell-based assay to evaluate the effect of GW297361 on Orc6 phosphorylation.

Signaling Pathway of Orc6 Phosphorylation

The phosphorylation of Orc6 is a tightly regulated process integrated into the cell cycle and
DNA damage response pathways. The following diagram illustrates the key kinases and
phosphorylation sites on Orc6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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